![molecular formula C20H24N2O3S B1225873 N-[4-[(1,1-dioxo-1,4-thiazinan-4-yl)methyl]phenyl]-3,4-dimethylbenzamide](/img/structure/B1225873.png)
N-[4-[(1,1-dioxo-1,4-thiazinan-4-yl)methyl]phenyl]-3,4-dimethylbenzamide
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Overview
Description
N-[4-[(1,1-dioxo-1,4-thiazinan-4-yl)methyl]phenyl]-3,4-dimethylbenzamide is a member of benzamides.
Scientific Research Applications
Antimicrobial and Antitubercular Activity
Compounds related to N-[4-[(1,1-dioxo-1,4-thiazinan-4-yl)methyl]phenyl]-3,4-dimethylbenzamide have been studied for their antimicrobial properties. A study by Umamatheswari and Sankar (2017) synthesized and evaluated novel quinoline incorporated 1,3-thiazinan-4-one derivatives for their in vitro antibacterial activity against various pathogenic strains, antitubercular activity against Mycobacterium tuberculosis H37Rv, and antimalarial activity against Plasmodium falciparum (Umamatheswari & Sankar, 2017).
Anticancer Potential
Several studies have focused on the synthesis of derivatives of 1,4-thiazinan-4-one and their evaluation for anticancer activity. For instance, Brzozowski, Sa̧czewski, and Gdaniec (2003) reported the in vitro antitumor activity of novel 6-chloro-1,1-dioxo-1,4,2-benzodithiazie derivatives. They observed significant antitumor activity, particularly against leukemia SR cell lines (Brzozowski, Sa̧czewski, & Gdaniec, 2003).
Antibacterial and Antifungal Activity
Compounds with a 1,1-dioxo-1,4-thiazinan-4-one structure have been synthesized and tested for their antibacterial and antifungal activities. Ahmad et al. (2011) explored the antimicrobial properties of 4-hydroxy-N'-[1-phenylethylidene]-2H/2-methyl, 1,2-benzothiazine-3-carbohydrazide 1,1-dioxides, noting their moderate to significant antimicrobial effects (Ahmad et al., 2011).
Anti-oxidant and Anti-bacterial Properties
Novel compounds containing the 1,4-thiazinan-4-one structure have been synthesized and evaluated for their potential antioxidant and antibacterial activities. A study by Matloob Ahmad et al. (2010) demonstrated the antioxidant and antibacterial properties of N'-arylmethylidene-2-(3, 4-dimethyl-5, 5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetohydrazides, showing promising results in preliminary evaluations (Matloob Ahmad et al., 2010).
Synthesis and Transformation Studies
Research has also been conducted on the synthesis and transformation of compounds structurally similar to this compound. For example, Velikorodov and Shustova (2017) explored the synthesis and transformations of methyl [4-(oxoacetyl)phenyl]carbamate, providing insights into the chemical reactivity of such compounds (Velikorodov & Shustova, 2017).
Properties
Molecular Formula |
C20H24N2O3S |
---|---|
Molecular Weight |
372.5 g/mol |
IUPAC Name |
N-[4-[(1,1-dioxo-1,4-thiazinan-4-yl)methyl]phenyl]-3,4-dimethylbenzamide |
InChI |
InChI=1S/C20H24N2O3S/c1-15-3-6-18(13-16(15)2)20(23)21-19-7-4-17(5-8-19)14-22-9-11-26(24,25)12-10-22/h3-8,13H,9-12,14H2,1-2H3,(H,21,23) |
InChI Key |
IYIBNPKZDWNTHA-UHFFFAOYSA-N |
SMILES |
CC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)CN3CCS(=O)(=O)CC3)C |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)CN3CCS(=O)(=O)CC3)C |
solubility |
42.7 [ug/mL] |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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